Cas no 2137856-23-4 (4-(1,3-dimethyl-1H-pyrazol-4-yl)-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-(1,3-dimethyl-1H-pyrazol-4-yl)-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2137856-23-4
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 6524104
• PubChem ID: 165451141
• Update Time: 2025-06-09

4-(1,3-dimethyl-1H-pyrazol-4-yl)-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dimethyl-1H-pyrazol-4-yl)-1,3-dimethyl-1H-pyrazol-5-ol
• 2137856-23-4
• EN300-713416

• Inchi： 1S/C10H14N4O/c1-6-8(5-13(3)11-6)9-7(2)12-14(4)10(9)15/h5,12H,1-4H3
• InChI Key： DEJLYOHUVYBIBD-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)NN1C)C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-(1,3-dimethyl-1H-pyrazol-4-yl)-1,3-dimethyl-1H-pyrazol-5-ol

Chemical Profile of 4-(1,3-dimethyl-1H-pyrazol-4-yl)-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137856-23-4)

The compound 4-(1,3-dimethyl-1H-pyrazol-4-yl)-1,3-dimethyl-1H-pyrazol-5-ol, identified by its CAS number 2137856-23-4, represents a fascinating molecule within the realm of heterocyclic chemistry. This trisubstituted pyrazole derivative exhibits a unique structural framework characterized by two dimethyl-substituted pyrazole rings connected through a methylene bridge at the 4-position of one ring and the 5-position of the other. Such structural motifs are of significant interest due to their potential applications in pharmaceuticals, agrochemicals, and material science.

Pyrazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of multiple methyl groups in 4-(1,3-dimethyl-1H-pyrazol-4-yl)-1,3-dimethyl-1H-pyrazol-5-ol not only influences its electronic properties but also modulates its interactions with biological targets. This compound's dual pyrazole core provides a rich scaffold for further functionalization, making it a valuable precursor in medicinal chemistry.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic profiles of such complex molecules. Studies using molecular modeling techniques suggest that 4-(1,3-dimethyl-1H-pyrazol-4-yl)-1,3-dimethyl-1H-pyrazol-5-ol may exhibit favorable binding affinities to certain enzymes and receptors. For instance, preliminary docking studies indicate potential interactions with Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune disorders.

The synthesis of this compound involves multi-step organic reactions, typically starting from readily available pyrazole precursors. The introduction of dimethyl groups at the 1-position and 3-position of the pyrazole ring requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have recently improved the efficiency of these synthetic routes, reducing both the environmental impact and the cost of production.

In the context of drug discovery, 4-(1,3-dimethyl-1H-pyrazol-4-yl)-1,3-dimethyl-1H-pyrazol-5-ol has been explored as a lead compound for developing novel therapeutic agents. Its structural features suggest potential utility in modulating pathways associated with neurological disorders. For example, research has indicated that certain pyrazole derivatives can influence neurotransmitter release and receptor activity, which could be beneficial in treating conditions such as epilepsy or Parkinson's disease.

The compound's stability under various conditions is another critical aspect that has been thoroughly investigated. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize its molecular structure and confirm its identity. Additionally, thermal gravimetric analysis (TGA) and differential scanning calorimetry (DSC) have provided insights into its thermal stability and decomposition pathways.

From an industrial perspective, the scalability of synthesizing 4-(1,3-dimethyl-1H-pyrazol-4-yl)-1,3-dimethyl-1H-pyrazol-5-ol is a key consideration for its commercial viability. Process optimization efforts have focused on streamlining reaction sequences and minimizing waste generation. Green chemistry principles have been increasingly applied to these processes, ensuring that the synthesis is both sustainable and cost-effective.

The potential applications of this compound extend beyond pharmaceuticals into other sectors. In material science, for instance, pyrazole derivatives have been investigated for their role in designing novel polymers with enhanced mechanical or electronic properties. The unique electronic configuration of 4-(1,3-dimethyl-1H-pyrazol-4-yl)-1,3-dimethyl-1H-pyrazol-5-ol makes it a candidate for use in organic semiconductors or light-emitting diodes (OLEDs).

Ethical considerations are also paramount when evaluating new chemical entities like 4-(1,3-dimethyl-1H-pyrazol-4-ylyl)-^**_*^*_*^*_*^*_*^*_*^*_*^*_*